![molecular formula C6H15NO B6230219 (2S)-1-(ethylamino)butan-2-ol CAS No. 1841455-61-5](/img/no-structure.png)
(2S)-1-(ethylamino)butan-2-ol
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Overview
Description
“(2S)-1-(ethylamino)butan-2-ol” is a specific enantiomer of butan-2-ol, which is a secondary alcohol . It is a structural derivative of butane .
Molecular Structure Analysis
The molecular structure of butan-2-ol consists of a butane backbone with a hydroxyl group replacing one of the hydrogen atoms . The “(2S)” designation refers to the specific spatial configuration of the molecule, indicating it is an enantiomer of butan-2-ol .Chemical Reactions Analysis
Butan-2-ol can undergo various chemical reactions. For instance, it can react with benzoyl chloride, propanoyl chloride, and acetyl chloride to form respective esters . It can also undergo elimination reactions .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(ethylamino)butan-2-ol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a carbon-carbon bond, and the deprotection of the functional group.", "Starting Materials": [ "Ethylamine", "2-butanone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sodium acetate", "Palladium on carbon" ], "Reaction": [ "Step 1: Protection of the carbonyl group in 2-butanone with acetic anhydride and sodium acetate to form the acetyl derivative.", "Step 2: Reduction of the acetyl derivative with sodium borohydride in methanol to yield (2S)-1-(hydroxy)butan-2-ol.", "Step 3: Protection of the hydroxyl group in (2S)-1-(hydroxy)butan-2-ol with a suitable protecting group such as TBDMS (tert-butyldimethylsilyl) chloride.", "Step 4: Alkylation of the protected (2S)-1-(hydroxy)butan-2-ol with ethylamine in the presence of sodium hydroxide to yield the protected (2S)-1-(ethylamino)butan-2-ol.", "Step 5: Deprotection of the TBDMS group using hydrochloric acid to yield the final product, (2S)-1-(ethylamino)butan-2-ol.", "Step 6: Optional hydrogenation of the double bond using palladium on carbon as a catalyst to yield the saturated product." ] } | |
CAS RN |
1841455-61-5 |
Molecular Formula |
C6H15NO |
Molecular Weight |
117.19 g/mol |
IUPAC Name |
(2S)-1-(ethylamino)butan-2-ol |
InChI |
InChI=1S/C6H15NO/c1-3-6(8)5-7-4-2/h6-8H,3-5H2,1-2H3/t6-/m0/s1 |
InChI Key |
JRLAKNMVEGRRGK-LURJTMIESA-N |
Isomeric SMILES |
CC[C@@H](CNCC)O |
Canonical SMILES |
CCC(CNCC)O |
Purity |
95 |
Origin of Product |
United States |
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